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Compound of Interest

Compound Name: Mortatarin G

Cat. No.: B12377491

For Researchers, Scientists, and Drug Development Professionals

Dragmacidin G, a marine-derived bis-indole alkaloid, has emerged as a compound of
significant interest in oncology research due to its potent cytotoxic effects against various
cancer cell lines, particularly pancreatic cancer. While its precise mechanism of action is still
under active investigation, this guide provides a comprehensive overview of the current
understanding of Dragmacidin G's bioactivity, drawing comparisons with its close analog,
Dragmacidin D, to illuminate its potential therapeutic pathways.

Comparative Cytotoxicity of Dragmacidin Analogs

While specific IC50 values for Dragmacidin G against a wide panel of cell lines are not
extensively documented in publicly available literature, its activity has been confirmed against
pancreatic cancer cells. To provide a comparative context, the table below summarizes the
cytotoxic activities of the closely related Dragmacidin D against different cancer cell lines. This
data is extrapolated from studies on Dragmacidin D and serves as a predictive framework for
Dragmacidin G's potential efficacy.
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. Cancer
Compound Cell Line T IC50 (pM) Assay Type Reference
ype
Triple-
Dragmacidin MDA-MB-231  Negative Caspase 3/7
. 8+1 [1][2]
D (spheroids) Breast Cleavage
Cancer
Triple-
Dragmacidin MDA-MB-468  Negative Caspase 3/7
_ 16 £ 0.6 [1][2]
D (spheroids) Breast Cleavage
Cancer
Dragmacidin Murine N
P388 ] ~2.6 Not Specified  [3]
D Leukemia
o Human Lung
Dragmacidin i .
b A549 Adenocarcino  ~8.3 Not Specified  [3]

ma

Unraveling the Mechanism of Action: Insights from
Dragmacidin D

Studies on Dragmacidin D provide valuable insights into the potential mechanisms through

which Dragmacidin G may exert its anti-cancer effects. The primary hypothesized mechanisms

include the induction of apoptosis and the inhibition of critical cellular processes.

Induction of Apoptosis

Dragmacidin D has been demonstrated to induce apoptosis in triple-negative breast cancer

(TNBC) spheroids.[1][2] This programmed cell death is a crucial pathway for eliminating

cancerous cells. The proposed apoptotic pathway for dragmacidins is illustrated below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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